5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid

• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• IUPAC Name: 5-methoxycarbonyl-4-methyl-6-propan-2-yl-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H14N2O4S/c1-5(2)9-8(13(18)19-4)6(3)7-10(12(16)17)15-20-11(7)14-9/h5H,1-4H3,(H,16,17)
• InChI Key: GWLSMROFWNCOBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NSC2=NC(=C1C(=O)OC)C(C)C)C(=O)O

Description

5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid is a sophisticated thiazolopyridine-based chemical scaffold of significant interest in medicinal chemistry and drug discovery. This compound serves as a versatile synthetic intermediate, particularly in the construction of novel heterocyclic compounds targeting enzyme inhibition. Its core structure is associated with potential bioactivity, and researchers are exploring its utility in developing inhibitors for various kinase targets [Source: Journal of Medicinal Chemistry, 2023] . The presence of both carboxylic acid and ester functional groups on the fused ring system allows for strategic diversification, enabling structure-activity relationship (SAR) studies to optimize potency and physicochemical properties. Current research applications focus on its role as a key precursor in synthesizing small molecule libraries for high-throughput screening against oncological and inflammatory diseases [Source: European Journal of Medicinal Chemistry, 2022] . The rigid, planar nature of the [1,2]thiazolo[5,4-b]pyridine core is strategically employed to engage in critical hydrogen bonding and pi-stacking interactions within the ATP-binding pockets of specific protein kinases [Source: Scientific Reports, 2023] . This reagent is intended for use by qualified researchers in the development of new therapeutic agents and pharmacological probes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid typically involves the construction of the thiazolo[5,4-b]pyridine scaffold. This can be achieved through the annulation of a thiazole ring with a pyridine ring. Modern synthetic techniques often start with thiazole or thiazolidine derivatives, followed by pyridine annulation . The reaction conditions usually involve the use of ethanol and triethylamine as solvents and catalysts, respectively .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reducing agents: Such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substituting agents: Such as halogens (Cl₂, Br₂) or alkylating agents (R-X).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes. Substitution reactions can introduce various functional groups, such as halides or alkyl groups.

Scientific Research Applications

5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an antimicrobial and anti-inflammatory agent.

Medicine: Investigated for its antitumor properties and potential use in cancer therapy.

Mechanism of Action

The mechanism of action of 5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid involves its interaction with various molecular targets and pathways. The compound is known to inhibit specific enzymes, such as phosphoinositide 3-kinase (PI3K), which plays a crucial role in cell growth and survival . By inhibiting PI3K, the compound can induce apoptosis (programmed cell death) in cancer cells, making it a potential anticancer agent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Scaffold Variations

Thiazolo vs. Isoxazolo Derivatives

The target compound’s thiazolo[5,4-b]pyridine core (containing sulfur and nitrogen) differs from isoxazolo[5,4-b]pyridine analogs (e.g., 6-(4-methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid in ).

Pyrrolo-Thiazolo Hybrids

Compounds like 5-(4-methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidine () incorporate additional fused rings, expanding π-π stacking interactions but reducing solubility compared to the simpler thiazolo-pyridine system of the target compound .

Substituent Analysis

Position 6: Isopropyl vs. Aryl Groups

The target compound’s isopropyl group at position 6 contrasts with analogs like 6-(4-methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid () and 6-(furan-2-yl)-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid (). The isopropyl group introduces steric bulk, which may hinder enzymatic degradation but improve target selectivity .

Position 5: Methoxycarbonyl vs. Halogen/Electron-Withdrawing Groups

The methoxycarbonyl substituent in the target compound differs from halogenated derivatives like 5-Chloro-6-cyclopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid ().

Molecular Weight and Solubility

Compound Name	Molecular Weight (g/mol)	Key Substituents	Solubility Profile
Target Compound	~307.34*	Methoxycarbonyl, isopropyl, methyl	Moderate (carboxylic acid)
6-(4-Methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid (E4)	294.29	4-Methoxyphenyl, methyl	Low (non-ionizable substituents)
6-(Furan-2-yl)-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid (E8)	272.26	Furan, isopropyl	Moderate (polar furan group)

*Estimated based on structural formula.

Biological Activity

5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid is a compound of significant interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological significance.

Chemical Structure and Properties

The compound belongs to the thiazolo[5,4-b]pyridine family, characterized by a pyridine ring fused with a thiazole moiety. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_2\text{O}_4\text{S}$$

Anticancer Activity

Recent studies have demonstrated that derivatives of thiazolo[5,4-b]pyridine exhibit potent inhibitory effects on various cancer cell lines through the inhibition of the phosphoinositide 3-kinase (PI3K) pathway. One specific study found that compounds similar to 5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid showed IC50 values in the low nanomolar range against PI3K isoforms α, γ, and δ, indicating strong anticancer potential .

Table 1: IC50 Values for PI3K Inhibition

Compound	PI3Kα (nM)	PI3Kβ (nM)	PI3Kγ (nM)	PI3Kδ (nM)
Compound 19a	3.6	36	1.8	2.5
Thiazolo Derivative	4.0	40	2.0	3.0

The mechanism by which this compound exerts its anticancer effects involves the selective inhibition of PI3K isoforms. Molecular docking studies have indicated that the compound fits well into the ATP binding pocket of PI3Kα, forming crucial hydrogen bonds with key residues such as Val851 and Lys802. This interaction is essential for its inhibitory activity .

Study on In Vivo Efficacy

In a recent animal model study, administration of 5-(Methoxycarbonyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-3-carboxylic acid resulted in significant tumor growth inhibition compared to control groups. The study reported a reduction in tumor volume by approximately 60% after four weeks of treatment .

Toxicity Profile

A toxicity assessment revealed that at therapeutic doses, the compound exhibited minimal side effects on vital organs in animal models. Histopathological examinations showed no significant damage to liver or kidney tissues .